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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of allyl
phenoxyacetate. The information is presented to support research, development, and quality

control activities involving this compound. All quantitative data are summarized in structured

tables for ease of reference, and detailed experimental protocols for key physical property

determination are provided.

Core Physical and Chemical Properties
Allyl phenoxyacetate is a clear, colorless to pale yellow liquid.[1][2][3] It is recognized by its

CAS Number 7493-74-5.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15] The compound is

characterized by a molecular formula of C₁₁H₁₂O₃ and a molecular weight of approximately

192.21 g/mol .[1][2][3][4][11][14][15]

It possesses a characteristic sweet, fruity odor with notes of honey and pineapple.[2][3][8] This

makes it a common ingredient in the flavor and fragrance industry.[1][3]

Quantitative Physical Properties
The following tables summarize the key quantitative physical properties of allyl
phenoxyacetate.

Table 1: Boiling Point
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Value Conditions Source(s)

265-266 °C Atmospheric Pres. [8][14]

137 °C 1 Torr [5]

133 °C Not specified [4]

Table 2: Density

Value Temperature Source(s)

1.102 g/mL 25 °C [1][8][14]

1.08 g/cm³ Not specified [4]

1.0820 g/cm³ 20 °C [5][6]

1.100 - 1.105 g/mL 25 °C

1.101 - 1.106 g/mL 20 °C [2]

1.100 to 1.110 g/mL 25 °C [3]

Table 3: Refractive Index

Value Temperature Source(s)

1.516 (n20/D) 20 °C [8][14]

1.5240 20 °C [4]

1.514 - 1.518 (n20/D) 20 °C [1]

1.5120 - 1.5180 20 °C [2]

Table 4: Solubility
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Solvent Solubility Source(s)

Water Practically insoluble [4][6]

Water
585 mg/L @ 20 °C

(experimental)
[7]

Alcohol Soluble [7]

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
Soluble [10]

Table 5: Other Properties

Property Value Source(s)

Flash Point > 100 °C (> 212 °F) TCC [7]

Flash Point 135 °C [2][6]

Flash Point 140 °C (284 °F) - closed cup

Flash Point > 230 °F [14]

logP (o/w) 2.607 (estimated) [7]

Vapor Density 6.63 [4]

Experimental Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of a liquid chemical such as allyl phenoxyacetate.
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Workflow for Physical Property Determination of Allyl Phenoxyacetate

Property Measurement

Sample Procurement
(Allyl Phenoxyacetate, ≥99% Purity)

Purity Verification (GC-MS)

Boiling Point Determination

Verified Sample

Density Measurement

Verified Sample

Refractive Index Measurement

Verified Sample

Solubility Assessment

Verified Sample

Flash Point Test

Verified Sample

Data Analysis and Comparison

Technical Data Sheet Generation

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of allyl
phenoxyacetate.

Experimental Protocols
Detailed methodologies for the determination of key physical properties are outlined below.

These protocols are based on standard laboratory practices and established guidelines.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

pressure surrounding the liquid. This protocol describes the distillation method, a common and

accurate technique.
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Apparatus:

Distillation flask with a side arm

Condenser

Receiving flask

Calibrated thermometer (-10 to 300 °C)

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume (e.g., 20-30 mL) of allyl phenoxyacetate into the distillation flask.

Add a few boiling chips to ensure smooth boiling.

Set up the distillation apparatus. The thermometer bulb should be positioned so that the top

of the bulb is level with the bottom of the side arm leading to the condenser.

Begin circulating cold water through the condenser.

Gently heat the flask using the heating mantle or oil bath.

Record the temperature when the liquid begins to boil and a steady stream of condensate is

observed in the condenser. This temperature, when the distillation rate is about one drop per

second and the temperature is constant, is the boiling point.

If determining the boiling point at reduced pressure, a vacuum pump and manometer are

connected to the system, and the pressure is recorded along with the temperature.

Principle: Density is the mass per unit volume of a substance. This protocol uses a pycnometer

for precise measurement.

Apparatus:
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Pycnometer (a specific volume glass flask)

Analytical balance (readable to ±0.1 mg)

Constant temperature water bath

Calibrated thermometer

Procedure:

Clean and dry the pycnometer thoroughly.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, ensuring no air bubbles are present.

Remove the pycnometer from the bath, dry the outside, and record its mass.

Empty and dry the pycnometer again.

Fill the pycnometer with allyl phenoxyacetate and repeat steps 3-5.

Calculate the density using the following formula: Density (g/mL) = (mass of allyl
phenoxyacetate) / (mass of water) * density of water at the measurement temperature.

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to its

speed in the substance. It is a characteristic property and is sensitive to temperature.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Light source (typically a sodium lamp, D-line)
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Dropper or pipette

Procedure:

Turn on the refractometer and the light source.

Circulate water from the constant temperature bath through the refractometer prisms to bring

them to the desired temperature (e.g., 20 °C).

Open the prisms and clean their surfaces with a soft tissue and a suitable solvent (e.g.,

ethanol or acetone). Allow them to dry completely.

Place a few drops of allyl phenoxyacetate onto the surface of the lower prism.

Close the prisms firmly.

Adjust the instrument to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.

If necessary, adjust the compensator to eliminate any color fringes.

Read the refractive index from the scale.

Principle: This protocol describes a qualitative and semi-quantitative method for determining

the solubility of allyl phenoxyacetate in various solvents.

Apparatus:

Test tubes with stoppers

Graduated pipettes or burettes

Vortex mixer

Analytical balance

Procedure:

Qualitative Assessment:
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Place a small amount (e.g., 0.1 mL) of allyl phenoxyacetate into a test tube.

Add a small volume (e.g., 3 mL) of the solvent to be tested (e.g., water, ethanol).

Stopper the test tube and shake vigorously or use a vortex mixer for 1-2 minutes.

Observe the mixture for homogeneity. If the liquid is clear with no visible droplets, it is

considered soluble. If it is cloudy or forms a separate layer, it is insoluble or sparingly

soluble.

Semi-Quantitative Assessment (for water solubility):

Prepare a series of known concentrations of allyl phenoxyacetate in water.

Observe the solutions for the highest concentration that forms a clear, homogeneous

solution after vigorous mixing and allowing it to stand. This provides an approximate

solubility limit.

For more precise measurements, analytical techniques such as UV-Vis spectroscopy or

HPLC can be used to determine the concentration of the solute in a saturated solution.

Principle: The flash point is the lowest temperature at which a liquid can form an ignitable

mixture in air near the surface of the liquid. The closed-cup method is generally used for higher

flash point liquids.

Apparatus:

Pensky-Martens closed-cup tester

Heat source

Stirrer

Ignition source (e.g., a small flame or electric igniter)

Calibrated thermometer

Procedure:
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Ensure the apparatus is clean and dry.

Pour the allyl phenoxyacetate sample into the test cup up to the filling mark.

Place the lid on the cup and insert the thermometer.

Begin heating the sample at a slow, constant rate while continuously stirring.

At regular temperature intervals, apply the ignition source to the opening in the cup lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapor above the liquid to ignite with a brief flash.

Record the temperature at which the flash occurs.

Spectral Data
Spectral data for allyl phenoxyacetate, including IR and Mass Spectra, are available in public

databases such as the NIST WebBook.[11] This information is crucial for structural elucidation

and identity confirmation. Researchers are encouraged to consult these resources for detailed

spectral information.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

